Cas no 22741-15-7 (1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-)

1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl- structure
22741-15-7 structure
Product Name:1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-
CAS No:22741-15-7
MF:C10H16O2
MW:168.232843399048
CID:251068
PubChem ID:11137532
Update Time:2025-04-19

1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-
    • 3,3-Dimethyl-1-oxaspiro[3,5]nonan-2-one
    • 3,3-dimethyl-1-oxaspiro[3.5]nonan-2-one
    • 22741-15-7
    • DTXSID90456517
    • 1,1-dimethyl-3-oxaspiro[3.5]nonan-2-one
    • Inchi: 1S/C10H16O2/c1-9(2)8(11)12-10(9)6-4-3-5-7-10/h3-7H2,1-2H3
    • InChI Key: KFHKVNGUXWIEKK-UHFFFAOYSA-N
    • SMILES: O1C(C(C)(C)C21CCCCC2)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.